[3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate

• IUPAC Name: [3-benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C24H21FN2O8/c1-32-19-18(35-23(30)15-10-6-3-7-11-15)17(13-33-22(29)14-8-4-2-5-9-14)34-21(19)27-12-16(25)20(28)26-24(27)31/h2-12,17-19,21H,13H2,1H3,(H,26,28,31)
• InChI Key: OLOLDETYCPQDLO-UHFFFAOYSA-N
• Canonical SMILES: COC1C(C(OC1N2C=C(C(=O)NC2=O)F)COC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
• Molecular Formula: C24H21FN2O8
• Molecular Weight: 484.4 g/mol

Description

[3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes benzoyloxy, fluoro-dioxopyrimidinyl, and methoxyoxolan groups, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate typically involves multi-step organic reactions. The process begins with the preparation of the oxolan ring, followed by the introduction of the fluoro-dioxopyrimidinyl group. The final steps involve the addition of benzoyloxy and methoxy groups under controlled conditions. Common reagents used in these reactions include benzoyl chloride, methanol, and fluorinated pyrimidine derivatives. Reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of advanced purification techniques such as chromatography and crystallization is essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

[3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluoro-dioxopyrimidinyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

The reactions typically require specific conditions such as controlled temperatures, inert atmospheres (e.g., nitrogen or argon), and appropriate solvents (e.g., dichloromethane, ethanol). Catalysts like palladium on carbon or platinum oxide may also be used to enhance reaction rates and selectivity.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can lead to the formation of various substituted derivatives with altered functional groups.

Scientific Research Applications

[3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its therapeutic potential in treating diseases, particularly those involving abnormal cell growth or viral infections.

Industry: Utilized in the development of advanced materials, coatings, and pharmaceuticals.

Mechanism of Action

The mechanism of action of [3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate involves its interaction with specific molecular targets. The compound may inhibit enzyme activity by binding to active sites or altering protein conformation. The fluoro-dioxopyrimidinyl group is particularly important for its biological activity, as it can interfere with nucleic acid synthesis or function. Pathways involved in its action may include inhibition of DNA or RNA polymerases, leading to disrupted cellular processes.

Comparison with Similar Compounds

Similar Compounds

[3-Benzoyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate: Similar structure but with a chlorine atom instead of fluorine.

[3-Benzoyloxy-5-(5-bromo-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate: Contains a bromine atom, leading to different reactivity and properties.

[3-Benzoyloxy-5-(5-iodo-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate: Features an iodine atom, which can affect its biological activity and interactions.

Uniqueness

The presence of the fluoro-dioxopyrimidinyl group in [3-Benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate makes it unique compared to its analogs. Fluorine atoms can significantly influence the compound’s electronic properties, stability, and biological activity, making it a valuable compound for research and development.